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Compound of Interest

Compound Name: Propane-1,2,2,3-tetrol

Cat. No.: B15470988 Get Quote

A comprehensive comparison of the solvent properties of Propane-1,2,3-triol (glycerol) and a

representative tetrol, Erythritol, for researchers, scientists, and drug development

professionals. This guide provides a detailed analysis of their physical and chemical properties,

performance in various applications, and relevant safety data, supported by experimental

findings.

Executive Summary: An initial investigation into the solvent properties of Propane-1,2,2,3-
tetrol revealed a significant lack of available experimental data in publicly accessible scientific

literature and databases. This scarcity of information precludes a direct and meaningful

comparison with the well-characterized solvent, glycerol. Therefore, this guide presents a

comparative analysis between glycerol and a structurally relevant and well-documented

tetrahydric alcohol, erythritol. Both glycerol and erythritol are polyhydric alcohols with multiple

hydroxyl groups, making them interesting candidates for various solvent applications in the

pharmaceutical and chemical industries. This guide aims to provide a data-driven comparison

to assist researchers in selecting the appropriate solvent for their specific needs.

Physicochemical Properties
A fundamental understanding of the physicochemical properties of a solvent is crucial for its

application. The following table summarizes the key properties of glycerol and erythritol.
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Property
Glycerol (Propane-1,2,3-
triol)

Erythritol (Butane-1,2,3,4-
tetrol)

Molecular Formula C₃H₈O₃ C₄H₁₀O₄

Molecular Weight 92.09 g/mol 122.12 g/mol

Appearance
Colorless, odorless, viscous

liquid[1][2]
White crystalline solid

Melting Point 17.9 °C[1][3] 121 °C

Boiling Point 290 °C (decomposes)[1][3] 329-331 °C

Density 1.261 g/cm³[3] 1.45 g/cm³

Viscosity (at 20°C) 1.412 Pa·s[4]
Not available in liquid state at

20°C

Solubility in Water Miscible in all proportions[2] 61 g/100 mL (20 °C)

logP (octanol-water) -1.76 -2.3

Solvent Performance and Applications
Solubility of Common Pharmaceutical Excipients
The ability of a solvent to dissolve active pharmaceutical ingredients (APIs) and excipients is a

critical performance parameter.

Glycerol: Due to its three hydroxyl groups, glycerol is an excellent solvent for many polar

organic and inorganic compounds. It is widely used in pharmaceutical formulations as a

solvent, humectant, and preservative.[1][5] It can dissolve a wide range of substances,

including tannins, alkaloids, and phenols.[6]

Erythritol: While solid at room temperature, erythritol's solvent properties become relevant at

elevated temperatures or when co-solvents are used. Its high density of hydroxyl groups

suggests good solubility for polar compounds.

Experimental Protocol for Solubility Determination: A common method to determine the

solubility of a compound in a solvent involves the shake-flask method. A supersaturated
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solution of the solute in the solvent is prepared and agitated at a constant temperature for a

set period (e.g., 24-48 hours) to ensure equilibrium. The suspension is then filtered, and the

concentration of the solute in the filtrate is determined using an appropriate analytical

technique, such as high-performance liquid chromatography (HPLC) or UV-Vis spectroscopy.

Viscosity and its Implications
Viscosity is a measure of a fluid's resistance to flow and is a critical factor in the formulation of

liquid dosage forms, affecting processes such as mixing, filling, and injectability.

Glycerol: Glycerol is known for its high viscosity, which is attributed to the extensive

hydrogen bonding between its molecules.[4] This high viscosity can be advantageous in

topical formulations for its emollient properties but can pose challenges in manufacturing and

for parenteral administration.

Erythritol: As a solid at room temperature, the viscosity of pure erythritol is not a relevant

parameter for typical solvent applications. In molten form or in solution, its viscosity would be

dependent on temperature and concentration.

Experimental Protocol for Viscosity Measurement: The viscosity of a liquid can be measured

using various types of viscometers, such as a rotational viscometer or a capillary viscometer.

For a rotational viscometer, a spindle is rotated in the fluid, and the torque required to

overcome the viscous drag is measured, which is then used to calculate the viscosity. The

temperature should be precisely controlled during the measurement as viscosity is highly

temperature-dependent.

Safety and Toxicity Profile
The safety and toxicity of a solvent are paramount considerations, especially in drug

development.
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Parameter Glycerol Erythritol

LD₅₀ (oral, rat) 12,600 mg/kg > 5,000 mg/kg

General Toxicity

Generally recognized as safe

(GRAS) for food and

pharmaceutical use. Low

toxicity upon ingestion. In high

doses, especially in children, it

can cause glycerol intoxication

with symptoms like headache

and sickness.

Generally recognized as safe

(GRAS). Well-tolerated, with

the highest digestive tolerance

of all polyols.

Irritation Non-irritating to skin and eyes. Non-irritating to skin and eyes.

Visualization of Solvent Selection Workflow
The process of selecting a suitable solvent for a pharmaceutical formulation is a multi-step

process that involves balancing various performance and safety criteria.
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Caption: A logical workflow for solvent selection in pharmaceutical development.

Signaling Pathway Visualization: N/A
The topic of this guide does not involve biological signaling pathways.

Conclusion
Both glycerol and erythritol are polyhydric alcohols with valuable properties as solvents and

excipients in the pharmaceutical industry. Glycerol is a versatile, widely used liquid solvent with

a long history of safe use, though its high viscosity can be a limiting factor in some applications.

Erythritol, a solid at room temperature, presents an interesting alternative, particularly in solid

dosage forms or in applications where its non-hygroscopic nature and high digestive tolerance

are advantageous.
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The lack of experimental data for Propane-1,2,2,3-tetrol highlights the importance of relying on

well-characterized compounds for scientific research and drug development. The choice

between glycerol and erythritol will ultimately depend on the specific requirements of the

formulation, including the desired physical properties, the nature of the active pharmaceutical

ingredient, and the intended route of administration. This guide provides a foundational dataset

to aid in this critical decision-making process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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